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Compound of Interest

Compound Name: beta-lonol

Cat. No.: B3421568

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive studies on the thermal stability and degradation profile of
pure beta-ionol are limited in publicly available scientific literature. This guide provides a
summary of the most relevant available data, including the thermal behavior of a closely related
compound, B-ionol-B-D-glucoside, and the degradation of the structurally similar compound, (3-
ionone, under various conditions. The information presented herein should be considered in
this context, highlighting a need for further research in this area.

Introduction to B-lonol

Beta-ionol is a naturally occurring sesquiterpenoid and a fragrance ingredient with a floral
scent.[1][2] It is found in various plants, including passion fruit and star fruit.[3] Structurally, it is
an alcohol derivative of B-ionone. Its chemical and physical properties are foundational to
understanding its stability.

Physicochemical Properties of -lonol

A compilation of the key physicochemical properties of B-ionol is presented in Table 1. These
parameters are crucial for predicting its behavior under thermal stress.

Table 1: Physicochemical Properties of 3-lonol
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Property Value Reference
Molecular Formula Ci13H220 [4]
Molecular Weight 194.31 g/mol [4]

Boiling Point 107 °C @ 3 mm Hg [1][5]

Flash Point 93.33 °C (200 °F) TCC [6]

Density 0.92300 to 0.93000 @ 25 °C [6]
Refractive Index 1.49600 to 1.50200 @ 20 °C [6]
Appearance Clear, colorless liquid [1]
Solubility Soluble in organic solvents [4]

Thermal Degradation Profile

Direct thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for
pure -ionol is not readily available in the reviewed literature. However, insights into its thermal
lability can be gleaned from studies on its glycosidic form, B-ionol-B-D-glucoside.

A study on the synthesis and thermal degradation of -ionol-B-D-glucoside revealed that the
glucoside bond breaks at approximately 160 °C.[7] Upon further heating, B-ionol is released
and subsequently pyrolyzed into several aromatic compounds. This indicates that while (3-ionol
itself is a product of thermal degradation of its glucoside, it will also degrade at higher
temperatures.

The pyrolysis of B-ionol-B-D-glucoside and the subsequent degradation of the released (-ionol
yield a variety of aromatic compounds. The identified degradation products are summarized in
Table 2.

Table 2: Pyrolysis Products of 3-lonol-3-D-glucoside
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Degradation Product

Megastigmatriene

B-lonol

B-lonone

Dihydroactinidiolide

Dihydroisophorone

Isophorone

3-Oxo-B-ionol

Source:[7]

Degradation of Structurally Related Compounds: -
lonone

Studies on the degradation of B-ionone, a ketone analogue of B-ionol, can provide valuable
insights into potential degradation pathways, although the conditions are not purely thermal.
Research on the UV photolysis and UV/chlorination of 3-ionone has shown that it degrades
more rapidly than the related compound B-cyclocitral due to the double bond in its alkyl carbon
chain.[8][9]

The degradation of 3-ionone under these conditions proceeds via UV-induced isomerization,
reactions with hydroxyl radicals, and bond scission.[8][9] The methyl ketone group was
identified as a primary site for chloroform production during UV-chlorination.[8] While these are
not thermal degradation pathways, they highlight the reactive sites within the molecule that
could also be susceptible to thermal decomposition.

Experimental Protocols

Detailed experimental protocols for the thermal analysis of pure B-ionol are not available in the
cited literature. However, a general workflow for assessing the thermal stability of a volatile
organic compound like 3-ionol is proposed in the following diagram. This workflow represents a
standard approach that could be adopted for future studies on (-ionol.
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General Experimental Workflow for Thermal Stability Analysis
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Caption: A generalized workflow for investigating the thermal stability of 3-ionol.

Conclusion and Future Directions

The available data suggests that while 3-ionol is stable enough to be a product of the thermal
degradation of its glucoside at around 160 °C, it will degrade at higher temperatures to form
various aromatic compounds.[7] The lack of direct studies on the thermal stability of pure 3-
ionol represents a significant knowledge gap.

For a comprehensive understanding, future research should focus on:

e Thermogravimetric Analysis (TGA): To determine the onset of decomposition and the
degradation profile as a function of temperature.
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« Differential Scanning Calorimetry (DSC): To identify phase transitions and thermal events.

* Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS): For a detailed identification
of the thermal degradation products of pure 3-ionol.

» Kinetic Studies: To determine the degradation kinetics and activation energy, which are
crucial for predicting its shelf-life and stability under various thermal conditions.

Such studies would provide invaluable data for researchers, scientists, and drug development
professionals working with (3-ionol, enabling better control over its stability in various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. beta-lonol, (E)- | C13H220 | CID 5373729 - PubChem [pubchem.ncbi.nim.nih.gov]

2. hmdb.ca [hmdb.ca]

3. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

e 4. Beta-lonol | 22029-76-1 | FI177964 | Biosynth [biosynth.com]

e 5. chemicalbook.com [chemicalbook.com]

e 6. beta-ionol, 22029-76-1 [thegoodscentscompany.com]

e 7. Synthesis and Thermal Degradation Property of 3-ionol-B-D-glucoside [spkx.net.cn]

» 8. Degradation kinetics and pathways of [3-cyclocitral and [3-ionone during UV photolysis and
UV/chlorination reactions - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Thermal Stability and Degradation Profile of 3-lonol: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3421568#thermal-stability-and-degradation-profile-of-
beta-ionol]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3421568?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Ionol
https://hmdb.ca/metabolites/HMDB36820
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/22029-76-1.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/22029-76-1.pdf
https://www.biosynth.com/p/FI177964/22029-76-1-beta-ionol
https://www.chemicalbook.com/msds/beta-ionol.pdf
https://www.thegoodscentscompany.com/data/rw1015851.html
https://www.spkx.net.cn/EN/Y2012/V33/I20/21
https://pubmed.ncbi.nlm.nih.gov/30877971/
https://pubmed.ncbi.nlm.nih.gov/30877971/
https://www.researchgate.net/publication/331771924_Degradation_kinetics_and_pathways_of_b-cyclocitral_and_b-ionone_during_UV_photolysis_and_UVchlorination_reactions
https://www.benchchem.com/product/b3421568#thermal-stability-and-degradation-profile-of-beta-ionol
https://www.benchchem.com/product/b3421568#thermal-stability-and-degradation-profile-of-beta-ionol
https://www.benchchem.com/product/b3421568#thermal-stability-and-degradation-profile-of-beta-ionol
https://www.benchchem.com/product/b3421568#thermal-stability-and-degradation-profile-of-beta-ionol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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